Cas no 107089-76-9 (4H-1,2,4-Benzothiadiazine,3-chloro-4-methyl-, 1,1-dioxide)
4H-1,2,4-Benzothiadiazine,3-chloro-4-methyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Benzothiadiazine,3-chloro-4-methyl-, 1,1-dioxide
- 3-chloro-4-methyl-1λ<sup>6</sup>,2,4-benzothiadiazine 1,1-dioxide
- 3-chloro-4-methyl 4H-1,2,4-benzothiadiazine 1,1-dioxide
- 3-chloro-4-methyl-1
- 3-chloro-4-methyl-1,2,4-benzothiadiazine-1,1-dioxide
- 3-Chloro-4-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
- ACMC-20mauq
- BRN 4435764
- NCIMech_000421
- NSC373853
- NCI60_003487
- RCISZGZSERFAFZ-UHFFFAOYSA-N
- 3-Chloro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
- SCHEMBL1869215
- CCG-35648
- CHEMBL1996264
- AKOS015992168
- 3-chloro-4-methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
- NSC 373853
- 4H-1,4-Benzothiadiazine, 3-chloro-4-methyl-, 1,1-dioxide
- DTXSID70147895
- 1C-019
- 3-chloro-4-methyl-1lambda6,2,4-benzothiadiazine 1,1-dioxide
- 4H-1,2,4-Benzothiadiazine, 3-chloro-4-methyl-, 1,1-dioxide
- 3-chloro-4-methyl-1$l^{6},2,4-benzothiadiazine 1,1-dioxide
- 107089-76-9
- PD011749
- NSC-373853
-
- Inchi: 1S/C8H7ClN2O2S/c1-11-6-4-2-3-5-7(6)14(12,13)10-8(11)9/h2-5H,1H3
- InChI Key: RCISZGZSERFAFZ-UHFFFAOYSA-N
- SMILES: ClC1=NS(C2C=CC=CC=2N1C)(=O)=O
Computed Properties
- Exact Mass: 229.99181
- Monoisotopic Mass: 229.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- Density: 1.55
- Boiling Point: 387.5°C at 760 mmHg
- Flash Point: 188.1°C
- Refractive Index: 1.669
- PSA: 49.74
- LogP: 2.00130
4H-1,2,4-Benzothiadiazine,3-chloro-4-methyl-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662812-1mg |
3-Chloro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide |
107089-76-9 | 98% | 1mg |
¥519.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662812-2mg |
3-Chloro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide |
107089-76-9 | 98% | 2mg |
¥504.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662812-5mg |
3-Chloro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide |
107089-76-9 | 98% | 5mg |
¥682.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662812-10mg |
3-Chloro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide |
107089-76-9 | 98% | 10mg |
¥882.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662812-20mg |
3-Chloro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide |
107089-76-9 | 98% | 20mg |
¥1210.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662812-25mg |
3-Chloro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide |
107089-76-9 | 98% | 25mg |
¥1134.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662812-50mg |
3-Chloro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide |
107089-76-9 | 98% | 50mg |
¥1226.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662812-100mg |
3-Chloro-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide |
107089-76-9 | 98% | 100mg |
¥2194.00 | 2024-08-09 |
4H-1,2,4-Benzothiadiazine,3-chloro-4-methyl-, 1,1-dioxide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4H-1,2,4-Benzothiadiazine,3-chloro-4-methyl-, 1,1-dioxide
Comprehensive Overview of 4H-1,2,4-Benzothiadiazine, 3-chloro-4-methyl-, 1,1-dioxide (CAS No. 107089-76-9)
The compound 4H-1,2,4-Benzothiadiazine, 3-chloro-4-methyl-, 1,1-dioxide (CAS No. 107089-76-9) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a benzothiadiazine core with chloro and methyl substituents, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to the rising demand for novel pharmaceutical intermediates and functional materials.
In recent years, the scientific community has explored the structure-activity relationship (SAR) of benzothiadiazine derivatives, including 3-chloro-4-methyl-1,1-dioxide variants, to develop new therapeutics. This compound's sulfone group and chlorinated aromatic ring contribute to its reactivity, enabling diverse chemical modifications. Such properties align with current trends in drug discovery, where heterocyclic scaffolds are prioritized for their versatility and bioavailability.
From an industrial perspective, CAS 107089-76-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers seek efficient methods to produce this compound with minimal waste. Advanced techniques like catalytic oxidation and microwave-assisted reactions have been proposed to optimize its synthesis, addressing the demand for eco-friendly chemical processes.
The compound's relevance extends to material science, where its electron-deficient aromatic system is exploited for designing organic semiconductors and photovoltaic materials. As renewable energy solutions gain traction, researchers investigate how benzothiadiazine-based molecules can enhance the efficiency of solar cells and light-emitting diodes (LEDs).
Analytical characterization of 4H-1,2,4-Benzothiadiazine, 3-chloro-4-methyl-, 1,1-dioxide typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm its purity and structural integrity, which are critical for applications in high-precision research. Additionally, computational studies using density functional theory (DFT) provide insights into its electronic properties, further expanding its utility in molecular design.
Frequently asked questions about this compound include its solubility profile, stability under various conditions, and commercial availability. Suppliers often highlight its role as a building block for custom synthesis, catering to laboratories focused on innovative chemical solutions. As interest in tailor-made molecules grows, CAS 107089-76-9 remains a key candidate for R&D projects worldwide.
In summary, 4H-1,2,4-Benzothiadiazine, 3-chloro-4-methyl-, 1,1-dioxide exemplifies the intersection of chemistry and technology. Its multifaceted applications—from drug development to advanced materials—reflect the compound's adaptability to modern scientific challenges. Ongoing research continues to uncover new possibilities, solidifying its position as a cornerstone in specialty chemistry.
107089-76-9 (4H-1,2,4-Benzothiadiazine,3-chloro-4-methyl-, 1,1-dioxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)